Cas no 638141-00-1 (N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide)

• Product Name: N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide
• CAS No: 638141-00-1
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 5026689
• Update Time: 2025-08-04

N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-bromo-6-methylpyridin-2-yl)-3-methylbenzamide
• benzamide,n-(5-bromo-6-methyl-2-pyridinyl)-3-methyl-
• STK240624
• N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide

• Inchi： 1S/C14H13BrN2O/c1-9-4-3-5-11(8-9)14(18)17-13-7-6-12(15)10(2)16-13/h3-8H,1-2H3,(H,16,17,18)
• InChI Key： LZOOFLAFGRPVJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=NC=1C)NC(C1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 304.021
• Monoisotopic Mass: 304.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42

Additional information on N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide

N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide: A Comprehensive Overview

The compound with CAS No 638141-00-1, known as N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated pyridine ring with a methyl-substituted benzamide group. The bromine atom at the 5-position of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide in drug discovery, particularly in the development of kinase inhibitors. The methyl groups present in both the pyridine and benzamide moieties contribute to the molecule's lipophilicity, enhancing its ability to cross cellular membranes and interact with target proteins. This property has been leveraged in designing novel therapeutic agents for conditions such as cancer and inflammatory diseases.

In addition to its medicinal applications, this compound has also found utility in the synthesis of advanced materials. Researchers have explored its use as a precursor for constructing functional polymers and nanoparticles. The bromine atom serves as a reactive site for various coupling reactions, enabling the creation of complex molecular architectures with tailored properties.

The synthesis of N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide involves a multi-step process that typically begins with the bromination of a pyridine derivative followed by amide formation. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV irradiation or microbial action, the compound undergoes hydrolysis to form less toxic byproducts. These findings underscore the importance of sustainable practices in handling such chemicals.

In conclusion, N-(5-Bromo-6-methylpyridin-2-yl)-3-methylbenzamide stands as a testament to the ingenuity of modern chemical synthesis and its diverse applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing both scientific knowledge and practical innovations.